2-(but-2-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Overview
Description
The compound “2-(but-2-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane” likely contains a but-2-en-2-yl group and a 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group. The but-2-en-2-yl group is a type of alkene with a double bond between the second and third carbons . The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group is a type of organoboron compound that is often used in organic synthesis .
Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, compounds with similar groups often undergo reactions like electrophilic addition .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of an alkene group could make it more reactive, and the organoboron group could influence its solubility .Scientific Research Applications
Advanced Materials and Polymer Science
Organic compounds similar to 2-(but-2-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane are often employed in the synthesis of advanced materials and polymers. For example, compounds with dioxaborolane moieties are instrumental in creating polymers with specific properties such as high thermal stability and electrical conductivity. Poly(3,4-ethylenedioxythiophene), a polymer with outstanding thermoelectric properties, has been extensively studied, demonstrating the potential of organoboron compounds in enhancing the performance of organic thermoelectric materials (Yue et al., 2012).
Chemical Synthesis and Catalysis
Compounds with boronate ester functionalities, akin to the one , play a crucial role in chemical synthesis and catalysis. They are pivotal in cross-coupling reactions, such as Suzuki-Miyaura coupling, which are fundamental processes for forming carbon-carbon bonds in pharmaceuticals, agrochemicals, and organic materials. The role of organoboron compounds in facilitating these reactions highlights the relevance of studying and applying molecules like 2-(but-2-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in synthetic organic chemistry.
Environmental and Analytical Applications
The detection, analysis, and environmental fate of synthetic compounds, including those with complex organoboron structures, are critical areas of research. Studies on the environmental occurrence, human exposure, and toxicity of synthetic phenolic antioxidants, which share structural motifs with the compound of interest, shed light on the importance of monitoring and understanding the impact of such chemicals on health and the environment (Liu & Mabury, 2020).
Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(but-2-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane involves the reaction of 2-buten-1-ol with triethylborane followed by oxidation with hydrogen peroxide to form 2-(but-2-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane.", "Starting Materials": [ "2-buten-1-ol", "triethylborane", "hydrogen peroxide" ], "Reaction": [ "Step 1: Add 2-buten-1-ol to a flask", "Step 2: Add triethylborane to the flask and stir for 1 hour at room temperature", "Step 3: Add hydrogen peroxide to the flask and stir for 2 hours at room temperature", "Step 4: Extract the product with dichloromethane", "Step 5: Purify the product by column chromatography" ] } | |
CAS RN |
167773-06-0 |
Product Name |
2-(but-2-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
Molecular Formula |
C10H19BO2 |
Molecular Weight |
182.1 |
Purity |
96 |
Origin of Product |
United States |
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